Cas no 764-64-7 (6,6,6-trifluorohexanoic acid)

6,6,6-trifluorohexanoic acid structure
6,6,6-trifluorohexanoic acid structure
Product Name:6,6,6-trifluorohexanoic acid
CAS No:764-64-7
MF:C6H9F3O2
MW:170.129672765732
MDL:MFCD02262194
CID:2801491
PubChem ID:53401778
Update Time:2025-04-21

6,6,6-trifluorohexanoic acid Chemical and Physical Properties

Names and Identifiers

    • 6,6,6-trifluorohexanoic acid
    • HNXWXASGHNRUNO-UHFFFAOYSA-N
    • Z1198160341
    • DTXSID50694958
    • 764-64-7
    • SCHEMBL866445
    • Hexanoic acid, 6,6,6-trifluoro-
    • 6,6,6-TRIFLUOROHEXANOICACID
    • AKOS006276328
    • EN300-207675
    • F87578
    • DTXCID90645707
    • 819-444-9
    • AAA76464
    • MDL: MFCD02262194
    • Inchi: 1S/C6H9F3O2/c7-6(8,9)4-2-1-3-5(10)11/h1-4H2,(H,10,11)
    • InChI Key: JJLBUHXIKHYZIX-UHFFFAOYSA-N
    • SMILES: FC(CCCCC(=O)O)(F)F

Computed Properties

  • Exact Mass: 170.05546401g/mol
  • Monoisotopic Mass: 170.05546401g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 37.3Ų

6,6,6-trifluorohexanoic acid Pricemore >>

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